PMEL (25-33)
Description
PMEL (Premelanosome Protein) is a melanocyte-specific glycoprotein critical for melanosome biogenesis and melanin deposition. The PMEL protein undergoes proteolytic processing to generate amyloid fibrils, which serve as a structural scaffold for melanin polymerization within melanosomes . The functional domains of PMEL include:
- Repeat (RPT) domain: Essential for amyloid fibril formation and regulated by O-glycosylation .
- Polycystic kidney disease (PKD) domain: Dictates trafficking to intraluminal vesicles (ILVs) of multivesicular endosomes (MVEs), distinguishing PMEL from its homolog GPNMB .
PMEL's role extends beyond pigmentation; its amyloidogenic properties are tightly regulated to avoid cytotoxicity. Mutations in PMEL disrupt melanosome morphology and melanin deposition, leading to pigmentation disorders in humans and model organisms .
Properties
sequence |
KVPRNQDWL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
gp100 (25-33); Melanocyte protein PMEL (25-33); PMEL (25-33) |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Eumelanin Reduction in Pmel⁻/⁻ Mice
| Genetic Background | Eumelanin Content (% Wild-Type) | Reference |
|---|---|---|
| C57BL/6 | 35–69% | |
| Tyrp1^b/b | 24% |
Table 2: Antioxidant Pathways Upregulated in PMEL
Research Implications
- Therapeutic Potential: PMEL’s amyloidogenic properties, regulated by its PKD and RPT domains, offer insights into controlled amyloid formation for biomedical applications .
- Agricultural Relevance : PMEL promoter analysis in goats, minks, and arctic foxes identifies transcription factors (e.g., Sp1, NF-1) as targets for enhancing coat color in breeding programs .
- Antioxidant Applications: Lactobacillus fermentation enhances PMEL’s antioxidant capacity via phenolic compound bioconversion, relevant for functional food development .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
